Cas no 2229006-49-7 (methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate)

• Product Name: methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate
• CAS No: 2229006-49-7
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6044189
• PubChem ID: 165644953
• Update Time: 2025-06-13

methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate
• EN300-1936059
• 2229006-49-7

• Inchi： 1S/C12H16BrNO2/c1-14(2)11-5-4-10(12(15)16-3)8-9(11)6-7-13/h4-5,8H,6-7H2,1-3H3
• InChI Key： DUSIQFQHUQPFJZ-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C(=O)OC)C=CC=1N(C)C

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate

Comprehensive Analysis of Methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate (CAS No. 2229006-49-7): Properties, Applications, and Innovations

Methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate (CAS No. 2229006-49-7) is a specialized organic compound with a unique molecular structure, combining a benzoate ester framework with a bromoethyl and dimethylamino functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as an intermediate in synthetic pathways. Its CAS number 2229006-49-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

The growing interest in methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate aligns with broader trends in drug discovery and sustainable chemistry. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's bromoethyl moiety offers a reactive handle for further functionalization, making it valuable for cross-coupling reactions and nucleophilic substitutions. Meanwhile, the dimethylamino group contributes to solubility and electronic effects, influencing the compound's behavior in catalytic systems.

From an industrial perspective, CAS 2229006-49-7 exemplifies the shift toward high-value fine chemicals. Manufacturers are optimizing scalable production methods to meet demand from contract research organizations (CROs) and academic labs. Analytical techniques like HPLC and NMR spectroscopy confirm the compound's purity, which is crucial for reproducibility in medicinal chemistry projects. Recent patent filings highlight its utility in creating novel heterocyclic compounds, addressing contemporary challenges in drug resistance and precision medicine.

Environmental and safety considerations for methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate follow strict green chemistry principles. Modern synthetic routes emphasize atom economy and reduced waste generation, responding to industry demands for sustainable practices. The compound's stability profile allows for safe handling under controlled conditions, though proper personal protective equipment (PPE) remains essential during laboratory use. These protocols align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Emerging applications of CAS 2229006-49-7 extend to materials science, where its aromatic core facilitates π-stacking in supramolecular assemblies. Researchers are investigating its potential in organic electronics and photoresponsive materials, capitalizing on the dimethylamino group's electron-donating properties. Such interdisciplinary uses demonstrate how traditional pharmaceutical intermediates can enable breakthroughs in adjacent technological fields.

The analytical characterization of methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate involves advanced spectroscopic methods. Mass spectrometry confirms its molecular weight (284.15 g/mol), while infrared spectroscopy identifies characteristic carbonyl (C=O) and C-Br stretches. These data points are vital for quality control in commercial batches, ensuring consistency across research applications. Computational chemistry studies further model its conformational preferences, aiding in the design of derivatives with enhanced bioactivity.

Market dynamics for CAS 2229006-49-7 reflect the compound's niche but growing importance. Suppliers increasingly offer custom synthesis services and stable isotope-labeled versions for metabolic studies. Pricing trends correlate with raw material availability, particularly bromine sources and specialty amines. The compound's presence in scientific databases like Reaxys and SciFinder underscores its relevance in contemporary organic synthesis strategies.

Future research directions for methyl 3-(2-bromoethyl)-4-(dimethylamino)benzoate may explore its enantioselective transformations or incorporation into polymeric systems. As the pharmaceutical industry prioritizes targeted drug delivery and biocompatible materials, this multifunctional intermediate could play pivotal roles in next-generation therapeutics. Collaborative efforts between academia and industry will likely uncover new synthetic applications, further solidifying its position in the toolbox of modern chemists.